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Compound of Interest

Compound Name: Antiarol

Cat. No.: B152058 Get Quote

Application Notes and Protocols: Antiarol
For Researchers, Scientists, and Drug Development Professionals

Introduction
Antiarol, also known as 3,4,5-Trimethoxyphenol, is a naturally occurring phenolic compound. It

is recognized for its antioxidant properties, particularly its ability to scavenge free radicals.

These characteristics make it a compound of interest in various research fields, including drug

development and materials science. This document provides detailed protocols for the

preparation and storage of Antiarol stock solutions, along with a summary of its

physicochemical properties and potential mechanisms of action.

Physicochemical Properties
A summary of the key physical and chemical properties of Antiarol is presented in Table 1.

Table 1: Physicochemical Properties of Antiarol
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Property Value Reference

Synonyms 3,4,5-Trimethoxyphenol [1]

CAS Number 642-71-7 [1]

Molecular Formula C₉H₁₂O₄ [1]

Molecular Weight 184.19 g/mol [1]

Appearance Slightly Brown Powder [1]

Purity ≥ 99% [1]

Stock Solution Preparation
The solubility of Antiarol is a critical factor in the preparation of stock solutions. It is readily

soluble in dimethyl sulfoxide (DMSO).

Table 2: Solubility of Antiarol

Solvent Concentration Remarks

DMSO 55 mg/mL (298.6 mM)
Sonication is recommended to

aid dissolution.

DMSO 36 mg/mL (195.45 mM)
Use fresh, moisture-free

DMSO for best results.

PBS 2 mg/mL (10.86 mM)
Requires ultrasonication and

warming to 60°C.

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Antiarol in DMSO, a

common starting concentration for in vitro experiments.

Materials:

Antiarol powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Procedure:

Calculate the required mass of Antiarol:

For 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 184.19 g/mol = 1.8419 mg

Weighing:

Carefully weigh out 1.84 mg of Antiarol powder and place it into a clean microcentrifuge

tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the Antiarol powder.

Mixing:

Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved.

If dissolution is slow, sonicate the tube in a water bath for 5-10 minutes.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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Store the aliquots as recommended in Table 3.

Stock Solution Preparation Workflow

Start

Calculate Mass of Antiarol

Weigh Antiarol Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at Recommended Temperature

End
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Caption: Workflow for Antiarol stock solution preparation.

Storage and Stability
Proper storage of Antiarol, both in solid form and in solution, is crucial to maintain its stability

and activity.

Table 3: Storage Conditions for Antiarol

Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [2]

In DMSO -80°C 1 year [2]

In DMSO -80°C 6 months [3]

In DMSO -20°C 1 month [3]

Note: It is highly recommended to prepare fresh working solutions from the stock solution for

each experiment. For in vivo studies, it is advised to use freshly prepared solutions on the

same day.[3]

Mechanism of Action and Signaling Pathways
Antiarol is known to exhibit moderate DPPH (2,2-diphenyl-1-picrylhydrazyl) free radical

scavenging activity.[1][2] This antioxidant activity is a key aspect of its mechanism of action.

DPPH Radical Scavenging
The scavenging of the stable DPPH free radical is a common method to assess the antioxidant

potential of a compound. Phenolic compounds like Antiarol can neutralize the DPPH radical

through two primary mechanisms:

Hydrogen Atom Transfer (HAT): The phenolic hydroxyl group donates a hydrogen atom to

the DPPH radical.
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Single Electron Transfer followed by Proton Transfer (SET-PT): The phenolic compound first

transfers an electron to the DPPH radical, followed by the transfer of a proton.

DPPH Radical Scavenging by Antiarol

HAT Mechanism

SET-PT Mechanism
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Caption: DPPH radical scavenging mechanisms of Antiarol.

Potential Anti-Inflammatory Pathway (Hypothetical)
While the direct signaling pathways modulated by Antiarol are not yet fully elucidated, studies

on structurally similar methoxylated phenolic compounds suggest potential involvement in anti-

inflammatory pathways. For instance, 3,4',5-trimethoxy-trans-stilbene has been shown to

suppress inflammation by inhibiting the MAPK and NF-κB signaling pathways.[4] Based on this,

a hypothetical pathway for Antiarol's potential anti-inflammatory action is proposed below.

Further research is required to validate this proposed mechanism for Antiarol.
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Hypothetical Anti-Inflammatory Pathway of Antiarol
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Caption: Hypothetical anti-inflammatory action of Antiarol.

In Vivo Formulation Protocol
For in vivo experiments, Antiarol can be formulated using a combination of solvents to ensure

solubility and bioavailability.

Table 4: Example In Vivo Formulation

Component Percentage

DMSO 10%

PEG300 40%

Tween-80 5%

Saline 45%
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Protocol:

Prepare a concentrated stock solution of Antiarol in DMSO (e.g., 20 mg/mL).

In a sterile tube, add the required volume of the Antiarol DMSO stock solution.

Add PEG300 and mix thoroughly.

Add Tween-80 and mix until the solution is homogeneous.

Add saline to reach the final volume and mix well.

This formulation should be prepared fresh before each use. If precipitation occurs, warming

and/or sonication can be used to aid dissolution.[3]

Safety Precautions
Antiarol is classified as an irritant.[1] It may cause skin, eye, and respiratory irritation. Standard

laboratory safety precautions should be followed when handling this compound. This includes

wearing appropriate personal protective equipment (PPE) such as gloves, safety glasses, and

a lab coat. Handle in a well-ventilated area.

Disclaimer
The information provided in this document is for research purposes only and is not intended for

human or therapeutic use. The protocols and data presented are based on currently available

information and should be adapted as necessary for specific experimental requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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